Cas no 27931-91-5 (Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester)

• Product Name: Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester
• CAS No: 27931-91-5
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 266276
• PubChem ID: 119754
• Update Time: 2025-04-19

Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(hydroxymethylene)-, 1,3-dimethyl ester
• dimethyl 2-(hydroxymethylene)malonate
• dimethyl 2-(hydroxymethylidene)propanedioate
• Dimethyl (hydroxymethylene)malonate
• dimethyl (hydroxymethylidene)propanedioate
• Dimethyl hydroxymethylene malonate
• NS00050537
• JMHZOSZGGDSKNP-UHFFFAOYSA-N
• FT-0625082
• SCHEMBL10377692
• J2B5BDC7BJ
• EINECS 248-735-8
• DTXSID00182214
• Propanedioic acid, 2-(hydroxymethylene)-, 1,3-dimethyl ester
• 27931-91-5
• 1,3-Dimethyl 2-(hydroxymethylene)propanedioate
• hydroxymethylenemalonic acid dimethyl ester

• Inchi： 1S/C6H8O5/c1-10-5(8)4(3-7)6(9)11-2/h3,7H,1-2H3
• InChI Key： JMHZOSZGGDSKNP-UHFFFAOYSA-N
• SMILES： O(C)C(/C(=C/O)/C(=O)OC)=O

Computed Properties

• Exact Mass: 160.03714
• Monoisotopic Mass: 160.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83